BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Dibenzofuranamine molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Dibenzofuranamine

Cat. No.: B1585361

An In-depth Technical Guide to 4-Dibenzofuranamine: Properties, Synthesis, and Analysis

This technical guide provides a comprehensive overview of 4-Dibenzofuranamine, a
heterocyclic amine that is a subject of interest in medicinal chemistry and materials science.
The document details its fundamental molecular properties, experimental protocols for its
synthesis and analysis, and its potential biological significance. This guide is intended for
researchers, scientists, and professionals in the field of drug development and chemical
research.

Molecular Data of 4-Dibenzofuranamine

The fundamental molecular and physical properties of 4-Dibenzofuranamine are summarized
in the table below for easy reference.
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Property Value Source
Molecular Formula C12H9NO [1112][3]
Molecular Weight 183.21 g/mol [1][2][4]
, C1=CC=C2C(=C1)C3=C(02)C
Canonical SMILES [11[2]
(=CC=C3)N
QKBTTXJHINXCOQ-
INChl Key

UHFFFAOYSA-N

CAS Number 50548-43-1

Experimental Protocols

Detailed methodologies for the synthesis and analytical characterization of 4-
Dibenzofuranamine are outlined below.

Synthesis of 4-Dibenzofuranamine

A common and effective method for the synthesis of 4-Dibenzofuranamine is through the
reduction of a 4-nitrodibenzofuran precursor.[1] This two-step process is detailed as follows:

Step 1: Synthesis of 4-Nitrodibenzofuran
e Reactants: The precursor for this step is 2'-Amino-biphenyl-2-ol.

e Procedure: A one-pot synthesis is employed using sodium nitrite in a solution of
trifluoroacetic acid and water.[1] This reaction proceeds through a simultaneous nitration and
cycloetherification of the 2'-amino-biphenyl-2-ol.

e Outcome: This step yields 4-nitrodibenzofuran.
Step 2: Reduction to 4-Dibenzofuranamine

e Reactants: The 4-nitrodibenzofuran obtained from the previous step is the starting material.
The reducing agent is iron powder with a catalytic amount of hydrochloric acid in an ethanol
solvent.[1]
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Procedure: The 4-nitrodibenzofuran is dissolved in ethanol, and iron powder and a catalytic
amount of hydrochloric acid are added. The mixture is then heated to facilitate the reduction
of the nitro group to an amine group.

Yields: This reduction process has been reported to produce high yields of 4-
aminodibenzofuran, in the range of 82-89%.[1]

Analytical Characterization: Gas Chromatography-Mass
Spectrometry (GC-MS)

Chromatographic techniques are essential for the separation, identification, and quantification

of 4-Dibenzofuranamine, particularly from complex mixtures.[1] Gas Chromatography-Mass

Spectrometry (GC-MS) is a powerful analytical method for this purpose.[1]

Sample Preparation: The sample containing 4-Dibenzofuranamine is dissolved in a suitable
volatile solvent.

Gas Chromatography: The prepared sample is injected into the gas chromatograph. The
compound is vaporized and carried by an inert gas through a capillary column. The
separation is based on the differential partitioning of the analyte between the mobile phase
(carrier gas) and the stationary phase (the coating on the column).

Mass Spectrometry: As the separated components elute from the GC column, they enter the
mass spectrometer. Here, they are ionized, and the resulting ions are separated based on
their mass-to-charge ratio.

Data Analysis: The mass spectrum provides a molecular fingerprint of the compound,
allowing for its identification by comparing the fragmentation pattern to spectral libraries. The
retention time from the gas chromatograph further confirms the identity of the substance.

Biological and Medicinal Significance

The dibenzofuran scaffold is a key structural motif in various natural and synthetic compounds

with a wide range of biological activities.[5] Derivatives of dibenzofuran have shown potential

as:
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o Anticancer Agents: Certain derivatives have demonstrated the ability to inhibit the growth of
cancer cells.[1]

» Anti-inflammatory and Antioxidant Agents: The structural framework is found in compounds
explored for their capacity to combat inflammation and oxidative stress.[1]

» Antimicrobial and Antifungal Agents: The dibenzofuran core is present in natural products
with known antibacterial and antifungal properties, inspiring the development of new
antimicrobial drugs.[1][5]

The amine group in 4-Dibenzofuranamine provides a reactive site for further chemical
modifications, making it a valuable building block for the synthesis of more complex molecules
with diverse therapeutic potential.

Diagrams

The following diagram illustrates the synthetic workflow for producing 4-Dibenzofuranamine.

Step 1: Synthesis of 4-Nitrodibenzofuran Step 2: Reduction to 4-Dibenzofuranamine

Reduction
(Fe, cat. HCI, EtOH)

Simultaneous Nitration and Cycloetherification
(NaNO2, TFA, H20)

4-Nitrodibenzofuran gk 4-Dibenzofuranamine

2'-Amino-biphenyl-2-ol

Click to download full resolution via product page

Caption: Synthetic pathway of 4-Dibenzofuranamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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